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Compound of Interest

Compound Name: 2-Nonanone

Cat. No.: B1664094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Nonanone. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on delivering precise data, detailed

experimental methodologies, and visual representations of relevant biological pathways and

experimental workflows.

Core Physicochemical Data
2-Nonanone, also known as methyl heptyl ketone, is a colorless liquid with a characteristic

fruity or floral odor. It is found naturally in various plants and is used as a flavoring agent and in

the synthesis of other organic compounds.[1] The key physicochemical properties of 2-
Nonanone are summarized in the tables below, providing a consolidated view of its

fundamental characteristics.

Table 1: General and Physical Properties of 2-Nonanone
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Property Value Source(s)

Molecular Formula C₉H₁₈O [2]

Molecular Weight 142.24 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Odor
Fruity-floral, slightly fatty and

herbaceous
[4]

Density 0.82 g/mL at 25 °C [4][5]

Boiling Point 192 °C at 743 mmHg [2][4]

Melting Point -21 °C [1][4][5]

Flash Point 64 °C (closed cup) [6]

Table 2: Solubility and Partitioning Properties of 2-
Nonanone

Property Value Source(s)

Solubility in Water 0.371 mg/mL at 25 °C [3]

Solubility in Organic Solvents
Soluble in alcohol, propylene

glycol, and oils
[3]

LogP (Octanol-Water Partition

Coefficient)
3.14 [3]

Table 3: Optical and Vapor Properties of 2-Nonanone
Property Value Source(s)

Refractive Index (n20/D) 1.421 [1][5][7]

Vapor Pressure 1.6 mmHg at 25 °C [3]

Vapor Density 4.9 [8]
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Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of 2-
Nonanone. These protocols are based on standard laboratory practices and established

testing methods.

Determination of Boiling Point
The boiling point of 2-Nonanone can be determined using the Thiele tube method, which is

suitable for small sample volumes.[9]

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add a small amount of 2-Nonanone (approximately 0.5 mL) to the small test tube.

Place the capillary tube, open end down, into the small test tube containing the 2-
Nonanone.

Attach the small test tube to the thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, immersing the sample

and thermometer bulb in the mineral oil.
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Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Determination of Melting Point
As 2-Nonanone is a liquid at room temperature, its melting point (or freezing point) is

determined by cooling the substance until it solidifies. The capillary method is commonly used

for determining the melting point of organic compounds.[5]

Apparatus:

Melting point apparatus or Thiele tube setup

Capillary tubes

Thermometer

Cooling bath (e.g., ice-salt mixture)

Procedure:

Introduce a small amount of liquid 2-Nonanone into a capillary tube.

Cool the capillary tube in a cooling bath until the sample solidifies.

Place the capillary tube into a melting point apparatus or a Thiele tube filled with a suitable

liquid bath.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, near the expected

melting point.
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Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire solid has melted (the end of the melting range).

For a pure substance, this range should be narrow.

Determination of Flash Point
The flash point of 2-Nonanone can be determined using a Pensky-Martens closed-cup tester,

following a procedure similar to ASTM D93.[10][11][12][13]

Apparatus:

Pensky-Martens closed-cup flash point tester

Thermometer

Procedure:

Ensure the Pensky-Martens apparatus is clean and dry.

Pour the 2-Nonanone sample into the test cup to the filling mark.

Place the lid on the cup and ensure it is securely sealed.

Insert the thermometer into the designated port.

Begin heating the sample at a slow, constant rate (e.g., 5-6 °C per minute).

Start the stirrer at the specified speed.

As the temperature approaches the expected flash point, apply the test flame at regular

intervals by opening the shutter.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a distinct flash inside the cup.

Record the temperature at which the flash occurs.
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Determination of Density
The density of 2-Nonanone can be accurately measured using a pycnometer.[7][14][15][16]

[17]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary)

Analytical balance

Water bath with temperature control

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m_empty).

Fill the pycnometer with distilled water of a known temperature and insert the stopper,

allowing excess water to exit through the capillary.

Wipe the outside of the pycnometer dry and weigh it again (m_water).

Empty and dry the pycnometer completely.

Fill the pycnometer with 2-Nonanone at the same temperature as the water and insert the

stopper.

Wipe the outside dry and weigh the filled pycnometer (m_sample).

The density of 2-Nonanone is calculated using the following formula: Density_sample =

[(m_sample - m_empty) / (m_water - m_empty)] * Density_water

Determination of Solubility in Water
The static equilibrium method can be used to determine the solubility of 2-Nonanone in water.

Apparatus:
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Sealed vials

Isothermal shaker or magnetic stirrer

Centrifuge

Syringes and filters (e.g., 0.45 µm)

Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

Add an excess amount of 2-Nonanone to a known volume of deionized water in a sealed

vial.

Agitate the vial in an isothermal shaker or on a magnetic stirrer at a constant temperature

(e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

After equilibration, centrifuge the vial to separate the undissolved 2-Nonanone.

Carefully withdraw a known volume of the aqueous phase using a syringe and filter it to

remove any suspended droplets.

Analyze the concentration of 2-Nonanone in the filtered aqueous sample using a calibrated

analytical method, such as gas chromatography.

The measured concentration represents the solubility of 2-Nonanone in water at that

temperature.

Determination of Vapor Pressure
The static method is a direct way to measure the vapor pressure of a liquid like 2-Nonanone.

[18][19][20][21]

Apparatus:

A static vapor pressure apparatus consisting of a sample container, a pressure transducer, a

vacuum system, and a temperature-controlled bath.
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Procedure:

Introduce a degassed sample of 2-Nonanone into the sample container of the static

apparatus.

Evacuate the system to remove any air.

Isolate the sample container from the vacuum pump.

Immerse the sample container in a constant temperature bath and allow the system to reach

thermal and vapor pressure equilibrium.

The pressure measured by the transducer at equilibrium is the vapor pressure of 2-
Nonanone at that temperature.

Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Determination of Refractive Index
The refractive index of 2-Nonanone can be measured using an Abbe refractometer.[2][6][14]

[22][23][24]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prism surfaces of the refractometer are clean and dry.

Using a dropper, place a few drops of 2-Nonanone onto the lower prism.
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Close the prisms and allow the sample to spread into a thin film.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature (e.g., 20 °C).

Adjust the light source and the refractometer's optics to bring the dividing line between the

light and dark fields into sharp focus.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index value from the instrument's scale.

Biological Pathway and Experimental Workflow
2-Nonanone can be produced biologically through the metabolic engineering of

microorganisms such as Escherichia coli. The pathway involves the modification of the fatty

acid biosynthesis and β-oxidation cycles.

Metabolic Pathway for 2-Nonanone Production in E. coli
The biosynthesis of 2-nonanone in engineered E. coli starts from the cellular fatty acid

biosynthesis, which produces acyl-CoAs. These are then channeled into a modified β-oxidation

pathway to generate β-ketoacyl-CoAs. A specific thioesterase then converts the β-ketoacyl-CoA

to a β-keto acid, which is spontaneously decarboxylated to the final methyl ketone product, 2-
nonanone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1664094?utm_src=pdf-body
https://www.benchchem.com/product/b1664094?utm_src=pdf-body
https://www.benchchem.com/product/b1664094?utm_src=pdf-body
https://www.benchchem.com/product/b1664094?utm_src=pdf-body
https://www.benchchem.com/product/b1664094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fatty Acid Biosynthesis Engineered Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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